Cas no 2228671-27-8 (2-(3-cyanophenyl)prop-2-enoic acid)

• Product Name: 2-(3-cyanophenyl)prop-2-enoic acid
• CAS No: 2228671-27-8
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• CID: 6403232
• PubChem ID: 70196039
• Update Time: 2025-06-27

2-(3-cyanophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyanophenyl)prop-2-enoic acid
• EN300-1775982
• 2228671-27-8
• SCHEMBL7813862

• Inchi： 1S/C10H7NO2/c1-7(10(12)13)9-4-2-3-8(5-9)6-11/h2-5H,1H2,(H,12,13)
• InChI Key： IXPGZFDRAYBPDX-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 173.047678466g/mol
• Monoisotopic Mass: 173.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-(3-cyanophenyl)prop-2-enoic acid

Introduction to 2-(3-cyanophenyl)prop-2-enoic acid (CAS No. 2228671-27-8)

2-(3-cyanophenyl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228671-27-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of α,β-unsaturated carboxylic acids, characterized by its conjugated system of a double bond and a carboxylic acid group. The presence of a cyano group at the phenyl ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

The structural motif of 2-(3-cyanophenyl)prop-2-enoic acid positions it as a potential candidate for various biological applications. The cyano group, being electron-withdrawing, can modulate the reactivity and binding affinity of the molecule, while the unsaturated aliphatic chain provides flexibility for further functionalization. Such structural features are highly valued in the development of bioactive molecules, particularly in targeting enzymes and receptors involved in metabolic pathways.

In recent years, there has been a surge in research focused on α,β-unsaturated carboxylic acids due to their broad spectrum of biological activities. These compounds have been explored for their potential in inhibiting key enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and various proteases. The enone moiety in 2-(3-cyanophenyl)prop-2-enoic acid is particularly noteworthy, as it can engage in Michael addition reactions with nucleophiles, a mechanism that is frequently exploited in medicinal chemistry to achieve target inhibition.

One of the most compelling aspects of 2-(3-cyanophenyl)prop-2-enoic acid is its utility as a building block in synthetic chemistry. The compound’s reactive sites allow for diverse derivatization strategies, enabling the creation of libraries of analogs with tailored pharmacological profiles. This flexibility has made it a valuable intermediate in the synthesis of novel therapeutic agents. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting inflammatory pathways, which are relevant in conditions such as arthritis and autoimmune diseases.

The pharmacological relevance of 2-(3-cyanophenyl)prop-2-enoic acid has been further underscored by recent studies exploring its derivatives. A notable example involves its use in modulating the activity of cytochrome P450 enzymes, which play a crucial role in drug metabolism. By designing analogs that enhance or inhibit specific P450 isoforms, scientists aim to improve drug bioavailability and reduce toxic side effects. This approach aligns with contemporary trends in drug development, where precision targeting and minimal off-target effects are prioritized.

Moreover, the cyano-substituted phenyl ring in 2-(3-cyanophenyl)prop-2-enoic acid contributes to its interaction with biological targets through hydrogen bonding and π-stacking interactions. These non-covalent interactions are critical for achieving high affinity and selectivity in drug design. Recent computational studies have demonstrated that the electronic distribution around the cyano group can fine-tune these interactions, making it possible to optimize binding affinities for specific biological targets.

Another area where 2-(3-cyanophenyl)prop-2-enoic acid has shown promise is in the development of anti-microbial agents. The structural features of this compound allow it to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary screenings have identified derivatives that exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. This finding is particularly significant given the growing concern over antibiotic resistance, where novel chemical scaffolds are urgently needed.

The synthetic accessibility of 2-(3-cyanophenyl)prop-2-enoic acid also contributes to its appeal in research settings. Modern synthetic methodologies have enabled efficient preparation of this compound via cross-coupling reactions, such as Suzuki-Miyaura coupling, which allows for precise functionalization at the phenyl ring. Such synthetic advances have accelerated the discovery process by providing researchers with reliable access to key intermediates for drug development.

In conclusion, 2-(3-cyanophenyl)prop-2-enoic acid (CAS No. 2228671-27-8) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features—comprising an unsaturated aliphatic chain and a cyano-substituted phenyl ring—make it an ideal candidate for further exploration in drug discovery efforts aimed at modulating inflammatory pathways, enzyme inhibition, and anti-microbial therapy. As synthetic chemistry continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the next generation of therapeutic agents.